Cas no 346638-17-3 (5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 346638-17-3
• MF: C₁₆H₁₅N₃S
• MW: 281.375401735306
• CID: 3151656
• PubChem ID: 9429795
• Update Time: 2025-08-04

5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• ALBB-025190
• AKOS003375440
• 5-(diphenylmethyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS003234735
• 346638-17-3
• 4H-1,2,4-triazole-3-thiol, 5-(diphenylmethyl)-4-methyl-
• 3-benzhydryl-4-methyl-1H-1,2,4-triazole-5-thione
• 5-Benzhydryl-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-(diphenylmethyl)-4-methyl-1,2,4-triazoline-5-thione

• MDL： MFCD07626527
• Inchi： 1S/C16H15N3S/c1-19-15(17-18-16(19)20)14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,14H,1H3,(H,18,20)
• InChI Key： HFBXNETXIDVGPZ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C2C=CC=CC=2)C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 281.09866866Da
• Monoisotopic Mass: 281.09866866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-(Diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 346638-17-3): A Comprehensive Research Brief

The compound 5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 346638-17-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and mechanistic insights. The triazole-thiol scaffold, a key structural motif in this molecule, is known for its versatility in drug design, offering opportunities for interactions with various biological targets.

Recent studies have explored the synthetic pathways for 5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time while maintaining high efficiency. This advancement is particularly relevant for scaling up production for preclinical studies. The compound's stability under physiological conditions has also been characterized, with findings suggesting robust performance in various pH environments, a critical factor for its potential use in pharmaceutical formulations.

Pharmacological investigations have revealed promising antimicrobial properties of 5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol. In vitro studies against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli, demonstrated significant inhibitory effects at micromolar concentrations. Molecular docking simulations suggest that these effects may be mediated through interference with bacterial cell wall synthesis enzymes, though further validation is required. Additionally, preliminary data from cancer cell line screenings indicate potential antiproliferative activity, particularly against breast and colon cancer models, possibly through modulation of reactive oxygen species (ROS) pathways.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the 5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol core. Research teams have systematically varied substituents on both the phenyl rings and the triazole moiety, identifying key positions that influence potency and selectivity. These findings, published in Bioorganic & Medicinal Chemistry Letters, provide valuable insights for future drug development efforts. Notably, certain derivatives showed improved pharmacokinetic profiles in rodent models, with enhanced oral bioavailability compared to the parent compound.

Toxicological assessments of 5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol have progressed to early-stage animal studies. Acute toxicity tests in murine models revealed a favorable safety profile at therapeutic doses, with no observed hepatotoxicity or nephrotoxicity. Chronic exposure studies are currently underway, with interim results expected in Q4 2023. These safety evaluations are crucial for determining the compound's potential transition to clinical development phases.

In conclusion, 5-(diphenylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 346638-17-3) represents a promising scaffold for further medicinal chemistry exploration. The accumulated research demonstrates its multifaceted biological activities and provides a solid foundation for future investigations. Ongoing studies are focusing on target identification, mechanism elucidation, and derivative optimization to fully realize its therapeutic potential. The scientific community anticipates that continued research on this compound may yield novel candidates for addressing pressing medical challenges, particularly in the areas of antimicrobial resistance and oncology.